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Dieses Dokument bietet eine detaillierte technische Untersuchung der Wechselwirkungen

zwischen Polyvinylbutyral (PVB), einem vielseitigen Thermoplast, und einer Reihe von

Weichmachern. Der Schwerpunkt liegt auf der Quantifizierung dieser Wechselwirkungen und

den daraus resultierenden Eigenschaftsänderungen des Polymers. Es werden detaillierte

experimentelle Protokolle für Schlüsseltechniken zur Charakterisierung dieser Systeme

vorgestellt.

Einleitung in die PVB-Weichmacher-Systeme
Polyvinylbutyral (PVB) ist ein Harz, das vor allem als Zwischenschicht in

Verbundsicherheitsglas für die Automobil- und Architekturindustrie bekannt ist.[1][2]

Unplastifiziertes PVB ist bei Raumtemperatur ein relativ steifes und sprödes Material mit einer

Glasübergangstemperatur (Tg), die je nach spezifischer Zusammensetzung (insbesondere

dem Gehalt an Vinylalkohol- und Vinylacetatgruppen) typischerweise zwischen 49 °C und 80

°C liegt.[1][3] Um die für viele Anwendungen erforderliche Flexibilität, Elastizität und Zähigkeit

zu erreichen, werden dem PVB Weichmacher zugesetzt.

Weichmacher sind organische Moleküle, die sich zwischen die Polymerketten des PVB

einlagern.[2] Dieser Prozess erhöht den freien Volumenanteil und den Abstand zwischen den

Ketten, was die intermolekularen Kräfte (wie Van-der-Waals-Kräfte und

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b15481046?utm_src=pdf-interest
https://scholarly.org/pdf/display/comparison-of-processing-conditions-for-plasticized-pvc-and-pvb
https://www.researchgate.net/publication/376660957_An_Integrated_Characterization_Strategy_on_Board_for_Recycling_of_polyvinyl_butyral_PVB_from_Laminated_Glass_Wastes
https://scholarly.org/pdf/display/comparison-of-processing-conditions-for-plasticized-pvc-and-pvb
https://www.researchgate.net/publication/223610221_The_characterization_of_polyvinyl_butyral_by_thermal_analysis
https://www.researchgate.net/publication/376660957_An_Integrated_Characterization_Strategy_on_Board_for_Recycling_of_polyvinyl_butyral_PVB_from_Laminated_Glass_Wastes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15481046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wasserstoffbrückenbindungen) reduziert.[4] Das makroskopische Ergebnis ist eine signifikante

Senkung der Glasübergangstemperatur (Tg), wodurch das Material bei Gebrauchstemperatur

weich und flexibel wird.[5] Die Auswahl und Konzentration des Weichmachers sind

entscheidend, da sie die mechanischen Eigenschaften, die Kompatibilität und die

Langzeitstabilität des Endprodukts maßgeblich beeinflussen.

Mechanismus der Weichmachung in PVB
Die Weichmachung von PVB beruht auf der physikalischen Interaktion zwischen den

Weichmachermolekülen und den PVB-Polymerketten. Die langen, verknäulten PVB-Ketten

werden durch die kleineren Weichmachermoleküle voneinander getrennt, was ihre

Beweglichkeit erhöht. Dies senkt die Energie, die erforderlich ist, um von einem glasartigen,

starren Zustand in einen gummiartigen, flexiblen Zustand überzugehen.
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Abbildung 1: Mechanismus der PVB-Weichmachung.
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Quantitative Daten: Einfluss von Weichmachern auf
PVB-Eigenschaften
Die Effizienz und Wirkung eines Weichmachers in PVB hängen von seiner chemischen

Struktur, Polarität und Konzentration ab. Nachfolgend sind quantitative Daten

zusammengefasst, die den Einfluss verschiedener gängiger Weichmacher auf die

Glasübergangstemperatur und die mechanischen Eigenschaften von PVB veranschaulichen.

Einfluss auf die Glasübergangstemperatur (Tg)
Die Senkung der Tg ist die primäre Funktion eines Weichmachers. Die nachstehende Tabelle

fasst die Tg-Werte für PVB in Gegenwart verschiedener Weichmacher zusammen.

Weichmacher
Konzentration
(Gew.-%)

Tg (°C)
Anmerkungen /
Quelle

Keiner (unplastifiziert) 0% 49
Tg des reinen PVB-

Harzes.[1]

Keiner (unplastifiziert) 0% 70 - 80

Bereich für

verschiedene

kommerzielle PVB-

Typen.[3]

Triethylenglykol-di-2-

ethylhexanoat (3GO)
28% 16.2

Recyceltes PVB aus

Windschutzscheiben.

[1]

Dibutylsebacat (DBS) 20 - 40% ~16

Typischer Bereich für

kommerzielle PVB-

Folien.[3]

Diisononylphthalat

(DINP)
38% (in PVC) -38.4

Zum Vergleich:

Weichmacherwirkung

in PVC.[1]

Hinweis: Die exakten Tg-Werte können je nach PVB-Sorte (z.B. Molekulargewicht, Rest-

Hydroxylgehalt) und den spezifischen Messbedingungen der Dynamischen
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Differenzkalorimetrie (DSC) variieren.

Einfluss auf mechanische Eigenschaften
Weichmacher verändern die mechanischen Eigenschaften von PVB erheblich, indem sie die

Steifigkeit verringern und die Dehnbarkeit erhöhen.

Weichmacher
Konzentration
(Gew.-%)

Zugfestigkeit
(MPa)

Bruchdehnung
(%)

Quelle

Triethylenglykol-

di-2-

ethylhexanoat

(3GO)

28% 19.3 265 [1]

Unbekannt

(recyceltes PVB)
Unbekannt 8.5 146

In einem 40%

PVB / 60% PVC-

Blend.[6]

Diisononylphthal

at (DINP)
38% (in PVC) 15.8 353

Zum Vergleich in

PVC.[1]

Allgemeiner Trend: Mit zunehmendem Weichmachergehalt nehmen die Zugfestigkeit und der

Elastizitätsmodul ab, während die Bruchdehnung zunimmt.[5][7]

Kompatibilität und Hansen-Löslichkeitsparameter (HSP)
Die Kompatibilität zwischen PVB und einem Weichmacher ist entscheidend für die

Langzeitstabilität und die Vermeidung von Weichmachermigration. Eine gute Methode zur

Vorhersage der Kompatibilität ist der Vergleich der Hansen-Löslichkeitsparameter (HSP).

Materialien mit ähnlichen HSP-Werten sind mit hoher Wahrscheinlichkeit miteinander mischbar.

Die HSP unterteilen sich in drei Komponenten: Dispersion (δD), polar (δP) und

Wasserstoffbrückenbindung (δH).
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Material δD (MPa⁰.⁵) δP (MPa⁰.⁵) δH (MPa⁰.⁵) Quelle

Polyvinylbutyral

(PVB)
17.5 - 18.7 4.4 - 9.8 8.0 - 11.2 [8]

Triethylenglykol-

di-2-

ethylhexanoat

(3GO)

16.0 4.9 5.8

Schätzwert

basierend auf

ähnlichen Estern

Dibutylsebacat

(DBS)
16.4 3.7 4.3 [9]

Di-n-

octylphthalat

(DOP)

17.0 7.0 3.9
Basierend auf

PVC-Studien

Die Werte für PVB variieren je nach Acetalisierungsgrad.[8] Die Kompatibilität ist umso besser,

je geringer der Abstand (Ra) zwischen den HSP-Punkten von Polymer und Weichmacher im

Hansen-Raum ist.

Experimentelle Protokolle
Die Charakterisierung von PVB-Weichmacher-Wechselwirkungen erfordert präzise und

standardisierte Messverfahren.

Workflow der experimentellen Charakterisierung
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Abbildung 2: Workflow zur Charakterisierung von PVB-Weichmacher-Systemen.

Bestimmung der Glasübergangstemperatur (Tg) mittels
Dynamischer Differenzkalorimetrie (DSC)
Dieses Protokoll beschreibt die allgemeine Vorgehensweise zur Messung der Tg von

weichgemachtem PVB.

Probenvorbereitung: Eine kleine Menge der PVB-Folie (typischerweise 5-10 mg) wird

ausgestanzt und in einen Aluminium-DSC-Tiegel eingewogen. Der Tiegel wird hermetisch

verschlossen.
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Geräteeinrichtung: Ein DSC-Gerät wird mit einem leeren, verschlossenen Aluminiumtiegel

als Referenz bestückt. Eine inerte Atmosphäre (z. B. Stickstoff mit einer Spülrate von 50

ml/min) wird eingestellt, um Oxidation zu verhindern.[1]

Thermischer Zyklus:

Erster Heizlauf: Die Probe wird mit einer konstanten Rate (z. B. 10 °C/min) auf eine

Temperatur deutlich über der erwarteten Tg und eventuellen Schmelzpunkten von

Additiven erhitzt (z. B. auf 160 °C), um die thermische Vorgeschichte zu löschen.[1]

Kühllauf: Die Probe wird kontrolliert abgekühlt (z. B. mit 10 °C/min) auf eine Temperatur

deutlich unterhalb der erwarteten Tg (z. B. -80 °C).[1]

Zweiter Heizlauf: Die Probe wird erneut mit der gleichen Rate (z. B. 10 °C/min) erhitzt.

Dieser zweite Heizlauf wird zur Bestimmung der Tg verwendet.

Datenauswertung: Die Tg wird aus der Thermogrammkurve des zweiten Heizlaufs als der

Mittelpunkt der stufenförmigen Änderung im Wärmefluss bestimmt.[10]

Bestimmung der mechanischen Eigenschaften mittels
Zugversuch (gemäß ASTM D882)
Dieses Protokoll beschreibt die Bestimmung von Zugfestigkeit, Bruchdehnung und

Elastizitätsmodul für dünne PVB-Folien.

Probenvorbereitung: Aus der PVB-Folie werden rechteckige Probenstreifen mit definierten

Abmessungen (z. B. 25 mm Breite, 150 mm Länge) geschnitten.[11][12] Die Dicke jeder

Probe wird an mehreren Stellen gemessen und der Durchschnittswert notiert.

Testbedingungen: Die Prüfung wird unter standardisierten Laborbedingungen (23 °C und 50

% relative Luftfeuchtigkeit) durchgeführt.[12]

Durchführung des Tests:

Die Probe wird vertikal in die Klemmen einer Universalprüfmaschine eingespannt. Die

Einspannlänge (Gage Length) wird festgelegt (z. B. 100 mm).[4]
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Die Maschine zieht die Probe mit einer konstanten Geschwindigkeit (z. B. 50 mm/min oder

500 mm/min, abhängig von der erwarteten Dehnung) bis zum Bruch.[11][13]

Während des Versuchs werden die aufgebrachte Kraft und die Verlängerung der Probe

kontinuierlich aufgezeichnet.

Datenauswertung: Aus der resultierenden Spannungs-Dehnungs-Kurve werden folgende

Kennwerte ermittelt:[11]

Zugfestigkeit: Maximale Spannung, die die Probe vor dem Bruch aushält.

Bruchdehnung: Prozentuale Längenänderung der Probe beim Bruch.

Elastizitätsmodul: Steigung des linearen (elastischen) Bereichs der Kurve, ein Maß für die

Steifigkeit des Materials.

Bestimmung der Weichmachermigration (in Anlehnung
an ASTM D2199)
Dieses Protokoll bietet eine beschleunigte Methode zur qualitativen Bewertung der Tendenz

eines Weichmachers, aus einer PVB-Folie in eine Kontaktfläche zu migrieren.

Probenvorbereitung: Eine Testoberfläche (z. B. eine lackierte Glasplatte) wird vorbereitet und

konditioniert.[14] Ein quadratisches Stück der weichgemachten PVB-Folie (z. B. 51 x 51 mm)

wird zugeschnitten.[14]

Aufbau des Tests:

Die PVB-Folie wird auf die Testoberfläche gelegt.

Eine definierte Anordnung aus Aluminiumfolie, einem Schwammgummi und einem

Glasplättchen wird auf die PVB-Folie gelegt.

Ein Gewicht wird aufgebracht, um einen konstanten Druck zu gewährleisten (z. B. ein

Gesamtgewicht von 910 g, um einen Druck von ca. 3,45 kPa zu erzeugen).[14]

Beschleunigte Alterung: Die gesamte Anordnung wird für eine definierte Zeit (z. B. 72

Stunden) in einen Umluftofen bei erhöhter Temperatur (z. B. 50 °C) gelegt.[14]
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Auswertung:

Nach der Entnahme aus dem Ofen und dem Abkühlen wird die PVB-Folie vorsichtig

entfernt.

Die Testoberfläche wird visuell auf Veränderungen wie Erweichung, Klebrigkeit oder einen

sichtbaren Abdruck ("Marring") untersucht.[14]

Der Grad der Migration wird oft auf einer qualitativen Skala bewertet (z. B. keine

Veränderung, leichter Abdruck, starker Abdruck).[14]

Schlussfolgerung
Die Wechselwirkung zwischen PVB und Weichmachern ist ein fundamentaler Aspekt, der die

physikalischen und mechanischen Eigenschaften des Polymers für eine breite Palette von

Anwendungen maßschneidert. Die Auswahl des Weichmachers muss sorgfältig erfolgen, wobei

dessen Effizienz bei der Senkung der Glasübergangstemperatur, sein Einfluss auf die

mechanische Festigkeit und Dehnbarkeit sowie seine Kompatibilität zur Vermeidung von

Migration berücksichtigt werden müssen. Quantitative Methoden wie DSC und Zugversuche,

ergänzt durch Kompatibilitätsvorhersagen mittels Hansen-Löslichkeitsparametern, sind

unerlässlich für die Entwicklung und Qualitätskontrolle von weichgemachten PVB-Systemen.

Die in diesem Leitfaden beschriebenen Protokolle bieten eine solide Grundlage für die

systematische Untersuchung und Optimierung dieser komplexen Materialsysteme.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Phone: (601) 213-4426
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